Cas no 339101-20-1 (1-(2-CHLORO-6-FLUOROBENZYL)-2-(2-CHLORO-3-PYRIDINYL)-5,6-DIMETHYL-1H-1,3-BENZIMIDAZOLE)

• Product Name: 1-(2-CHLORO-6-FLUOROBENZYL)-2-(2-CHLORO-3-PYRIDINYL)-5,6-DIMETHYL-1H-1,3-BENZIMIDAZOLE
• CAS No: 339101-20-1
• MF: C₂₁H₁₆Cl₂FN₃
• MW: 400.276246070862
• CID: 5269668
• Update Time: 2026-03-09

1-(2-CHLORO-6-FLUOROBENZYL)-2-(2-CHLORO-3-PYRIDINYL)-5,6-DIMETHYL-1H-1,3-BENZIMIDAZOLE Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLORO-6-FLUOROBENZYL)-2-(2-CHLORO-3-PYRIDINYL)-5,6-DIMETHYL-1H-1,3-BENZIMIDAZOLE
• 1-[(2-chloro-6-fluorophenyl)methyl]-2-(2-chloropyridin-3-yl)-5,6-dimethyl-1H-1,3-benzodiazole
• 1-[(2-chloro-6-fluorophenyl)methyl]-2-(2-chloropyridin-3-yl)-5,6-dimethylbenzimidazole
• Bionet1_001463
• Oprea1_039907
• HMS572F05

• Inchi： 1S/C21H16Cl2FN3/c1-12-9-18-19(10-13(12)2)27(11-15-16(22)6-3-7-17(15)24)21(26-18)14-5-4-8-25-20(14)23/h3-10H,11H2,1-2H3
• InChI Key： UWVXNVJMLUSFDV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C(C2C(=NC=CC=2)Cl)=NC2C=C(C)C(C)=CC1=2)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 510
• XLogP3: 6
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(2-CHLORO-6-FLUOROBENZYL)-2-(2-CHLORO-3-PYRIDINYL)-5,6-DIMETHYL-1H-1,3-BENZIMIDAZOLE

Comprehensive Analysis of 1-(2-CHLORO-6-FLUOROBENZYL)-2-(2-CHLORO-3-PYRIDINYL)-5,6-DIMETHYL-1H-1,3-BENZIMIDAZOLE (CAS No. 339101-20-1)

1-(2-CHLORO-6-FLUOROBENZYL)-2-(2-CHLORO-3-PYRIDINYL)-5,6-DIMETHYL-1H-1,3-BENZIMIDAZOLE (CAS No. 339101-20-1) is a highly specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-fluorobenzyl and chloropyridinyl substituents, exhibits potential applications in drug discovery and crop protection. Its molecular structure combines a dimethyl-benzimidazole core with halogenated aromatic rings, making it a subject of interest for researchers exploring small-molecule inhibitors and pesticide development.

In recent years, the demand for halogenated heterocycles like 339101-20-1 has surged due to their role in addressing global challenges such as antimicrobial resistance and sustainable agriculture. Search engine trends reveal growing queries about "benzimidazole-based drug candidates" and "eco-friendly agrochemicals," aligning with this compound's potential. The chloro-fluoro substitution pattern in its structure is particularly noteworthy, as it often enhances bioavailability and target binding affinity—key factors in modern pharmacophore design.

From a synthetic chemistry perspective, CAS 339101-20-1 exemplifies advanced heterocyclic coupling strategies. Its preparation typically involves Pd-catalyzed cross-coupling between 2-chloro-3-pyridinyl intermediates and functionalized benzimidazole precursors. Researchers frequently search for "efficient benzimidazole synthesis" and "halogenated pyridine applications," reflecting the methodological relevance of this compound. The 5,6-dimethyl modification on the benzimidazole ring further contributes to metabolic stability, a hot topic in medicinal chemistry optimization.

The physicochemical properties of 1-(2-CHLORO-6-FLUOROBENZYL)-2-(2-CHLORO-3-PYRIDINYL)-5,6-DIMETHYL-1H-1,3-BENZIMIDAZOLE make it suitable for structure-activity relationship (SAR) studies. With a molecular weight of 389.25 g/mol and multiple hydrogen bond acceptors, it complies with Lipinski's rule of five—a frequent search term among drug developers. Its logP value (predicted ~3.8) suggests moderate lipophilicity, balancing membrane permeability and solubility, crucial for both oral drug formulations and foliar-applied pesticides.

Emerging applications of CAS 339101-20-1 intersect with trending topics like "precision medicine" and "green chemistry." The compound's dual chloro-fluoro motif mirrors strategies used in third-generation pharmaceuticals, while its potential biodegradability aligns with environmental impact reduction goals. Analytical techniques such as HPLC-MS and NMR spectroscopy (common search queries) are essential for characterizing this compound's purity and stability—critical parameters given the pharmaceutical industry's focus on ICH Q3D elemental impurity guidelines.

In conclusion, 339101-20-1 represents a compelling case study in functionalized benzimidazole chemistry. Its structural features address multiple contemporary needs: from targeted therapy development to low-residue crop protection. As research continues to explore its kinase inhibition potential and mode of action in biological systems, this compound will likely remain a valuable tool for scientists navigating the frontiers of molecular design and applied heterocyclic chemistry.